9P7ZX5Bwv8

• CAS No.: 676494-92-1
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 6-[4-[(3-methylbutylamino)methyl]phenoxy]pyridine-3-carboxamide
• InChI: InChI=1S/C18H23N3O2/c1-13(2)9-10-20-11-14-3-6-16(7-4-14)23-17-8-5-15(12-21-17)18(19)22/h3-8,12-13,20H,9-11H2,1-2H3,(H2,19,22)
• InChI Key: ADXBHKREPBWTDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC=C(C=C1)OC2=NC=C(C=C2)C(=O)N

Description

The compound with the identifier “9P7ZX5Bwv8” is also known as LY-2076962 FREE BASE. Its systematic name is 6-(4-(((3-methylbutyl)amino)methyl)phenoxy)pyridine-3-carboxamide. This compound has the molecular formula C18H23N3O2 and a molecular weight of 313.3941 g/mol .

Preparation Methods

The synthesis of LY-2076962 FREE BASE involves several steps. The primary synthetic route includes the reaction of 4-(((3-methylbutyl)amino)methyl)phenol with 3-chloropyridine-2-carboxamide under specific conditions to form the desired product. The reaction typically requires a base such as potassium carbonate and a solvent like dimethylformamide. The mixture is heated to facilitate the reaction, followed by purification steps to isolate the final compound .

Chemical Reactions Analysis

LY-2076962 FREE BASE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenoxy and pyridine moieties.

Hydrolysis: The amide group in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

LY-2076962 FREE BASE has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: The compound is studied for its potential biological activities, including its effects on cellular pathways and gene expression.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of neurological disorders.

Industry: LY-2076962 FREE BASE is used in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of LY-2076962 FREE BASE involves its interaction with specific molecular targets, including receptors and enzymes. The compound modulates various signaling pathways, leading to changes in cellular functions. It is known to affect neurotransmitter systems, which may explain its potential therapeutic effects in neurological disorders .

Comparison with Similar Compounds

LY-2076962 FREE BASE can be compared with other similar compounds, such as:

• 6-(4-(((3-methylbutyl)amino)methyl)phenoxy)pyridine-2-carboxamide
• 6-(4-(((3-methylbutyl)amino)methyl)phenoxy)pyridine-4-carboxamide

These compounds share structural similarities but differ in the position of the carboxamide group on the pyridine ring. LY-2076962 FREE BASE is unique due to its specific substitution pattern, which influences its chemical reactivity and biological activity .